Cas no 1955554-51-4 (pyridazine-4-carbohydrazide hydrochloride)

• Product Name: pyridazine-4-carbohydrazide hydrochloride
• CAS No: 1955554-51-4
• MF: C₅H₇ClN₄O
• MW: 174.588279008865
• MDL: MFCD29060553
• CID: 5153271
• PubChem ID: 122236542
• Update Time: 2026-03-03

pyridazine-4-carbohydrazide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylic acid, hydrazide, hydrochloride (1:1)
• pyridazine-4-carbohydrazide hydrochloride

• MDL： MFCD29060553
• Inchi： 1S/C5H6N4O.ClH/c6-9-5(10)4-1-2-7-8-3-4;/h1-3H,6H2,(H,9,10);1H
• InChI Key： TZEHWFXOEMIHJK-UHFFFAOYSA-N
• SMILES： C(C1=CN=NC=C1)(=O)NN.Cl

Additional information on pyridazine-4-carbohydrazide hydrochloride

Recent Advances in the Study of Pyridazine-4-carbohydrazide Hydrochloride (CAS: 1955554-51-4) in Chemical Biology and Pharmaceutical Research

Pyridazine-4-carbohydrazide hydrochloride (CAS: 1955554-51-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic carbohydrazide derivative exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, characterization, and biological evaluation, particularly in the context of antimicrobial, anticancer, and enzyme inhibition activities.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of pyridazine-4-carbohydrazide hydrochloride and its derivatives via a multi-step reaction sequence. The researchers employed NMR spectroscopy and mass spectrometry to confirm the compound's structure and purity. Notably, the study highlighted the compound's stability under physiological conditions, a critical factor for its potential use in drug development.

In terms of biological activity, pyridazine-4-carbohydrazide hydrochloride has demonstrated potent inhibitory effects against several clinically relevant enzymes. A recent Bioorganic Chemistry publication reported its strong inhibition of carbonic anhydrase isoforms (CA I, II, IX, and XII), with IC50 values in the low micromolar range. This suggests potential applications in treating conditions such as glaucoma, epilepsy, and cancer, where carbonic anhydrase modulation is therapeutic.

Antimicrobial screening studies have revealed that pyridazine-4-carbohydrazide hydrochloride exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. A 2024 study in the European Journal of Medicinal Chemistry demonstrated its effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) strains, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis and interference with essential metabolic pathways.

In cancer research, preliminary in vitro studies have shown that pyridazine-4-carbohydrazide hydrochloride induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. Researchers have observed dose-dependent inhibition of cell proliferation and activation of caspase pathways. These findings, published in a 2023 issue of ChemMedChem, suggest the compound's potential as a lead structure for developing novel anticancer agents.

Ongoing research is exploring structure-activity relationships (SAR) of pyridazine-4-carbohydrazide hydrochloride derivatives to optimize their pharmacological properties. Recent computational studies using molecular docking and quantitative structure-activity relationship (QSAR) models have provided insights into the structural features responsible for its biological activity, guiding the design of more potent and selective analogs.

Despite these promising findings, challenges remain in the development of pyridazine-4-carbohydrazide hydrochloride as a therapeutic agent. Current research is addressing issues such as bioavailability, metabolic stability, and potential toxicity. Recent pharmacokinetic studies in animal models have provided valuable data on the compound's absorption, distribution, metabolism, and excretion (ADME) profile, which will inform future optimization efforts.

The growing body of research on pyridazine-4-carbohydrazide hydrochloride (CAS: 1955554-51-4) underscores its potential as a versatile scaffold in medicinal chemistry. As investigations continue into its mechanism of action and therapeutic applications, this compound may pave the way for novel treatments in various disease areas. Future research directions include comprehensive preclinical evaluation and the development of targeted delivery systems to enhance its therapeutic efficacy.